3-(4-chlorophenyl)-5-[(dimethylamino)methylene]-2-thioxotetrahydro-4H-imidazol-4-one

• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-(dimethylaminomethylidene)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H12ClN3OS/c1-15(2)7-10-11(17)16(12(18)14-10)9-5-3-8(13)4-6-9/h3-7H,1-2H3,(H,14,18)/b10-7-
• InChI Key: AYGSOEOKRNXQKX-YFHOEESVSA-N
• Canonical SMILES: CN(C)C=C1C(=O)N(C(=S)N1)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CN(C)/C=C\1/C(=O)N(C(=S)N1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClN3OS
• Molecular Weight: 281.76 g/mol

Description

3-(4-chlorophenyl)-5-[(dimethylamino)methylene]-2-thioxotetrahydro-4H-imidazol-4-one is a useful research compound. Its molecular formula is C12H12ClN3OS and its molecular weight is 281.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

One notable study discusses the synthesis and structural characterization of a related compound through cyclization and addition reactions, leading to a novel bicyclic thiohydantoin fused to pyrrolidine. This compound was further analyzed for its molecular structure using NMR, FT-IR, MS, HRMS, and single-crystal X-ray diffraction. This detailed characterization lays the groundwork for understanding the compound's reactivity and potential applications in material science and pharmaceuticals (Nural et al., 2018).

Antimicrobial Activity

The same study by Nural et al. also explored the antimicrobial activity of the synthesized compound, revealing its effectiveness against various bacterial strains including S. aureus, B. subtilis, A. hydrophila, E. coli, A. baumannii, and the mycobacterial strain M. tuberculosis H37Rv. This finding suggests potential applications in developing new antimicrobial agents (Nural et al., 2018).

Luminescence Sensing and Pesticide Removal

Another application is found in the construction of metal-organic frameworks (MOFs) utilizing thiophene-functionalized dicarboxylate, which shows promise in luminescence sensing of environmental contaminants such as Hg(II), Cu(II), Cr(VI), and salicylaldehyde. These MOFs demonstrate high selectivity and sensitivity, offering a novel approach for the recyclable detection of these substances. Additionally, these frameworks have been reported to effectively trap 2,4-dichlorophenol from wasted methanol solutions, suggesting their utility in environmental remediation and monitoring (Zhao et al., 2017).